Europium selenide

• IUPAC Name: selanylideneeuropium
• InChI: InChI=1S/Eu.Se
• InChI Key: GCSIELJPGDPWNK-UHFFFAOYSA-N
• Canonical SMILES: [Se]=[Eu]
• Molecular Formula: EuSe
• Molecular Weight: 230.94 g/mol
• CAS No.: 12020-66-5

Description

Europium selenide is an inorganic compound with the chemical formula EuSe. It is one of the selenides of europium, a rare earth element. This compound is known for its interesting magnetic and electronic properties, making it a subject of extensive research in materials science and solid-state physics .

Preparation Methods

Synthetic Routes and Reaction Conditions: Europium selenide can be synthesized by reacting europium with selenium at high temperatures. This reaction typically takes place in a vacuum ampoule to prevent oxidation and contamination . The reaction can be represented as:

$$2Eu + 3Se \rightarrow Eu_2Se_3$$2Eu+3Se→Eu2​Se3​

Industrial Production Methods: In industrial settings, this compound is often produced using high-temperature solid-state reaction techniques. The reactants are sealed in a vacuum tube and heated to temperatures around 1000°C. This method ensures the purity and homogeneity of the final product .

Types of Reactions:

Oxidation: this compound can undergo oxidation to form europium oxide and selenium dioxide.

Reduction: It can be reduced back to elemental europium and selenium under certain conditions.

Substitution: this compound can participate in substitution reactions where selenium is replaced by other chalcogens like sulfur or tellurium.

Common Reagents and Conditions:

Oxidation: Oxygen or air at elevated temperatures.

Reduction: Hydrogen gas or other reducing agents at high temperatures.

Substitution: Other chalcogenides in a high-temperature environment.

Major Products:

Oxidation: Europium oxide (EuO) and selenium dioxide (SeO2).

Reduction: Elemental europium and selenium.

Substitution: Europium sulfide (EuS) or europium telluride (EuTe).

Scientific Research Applications

Europium selenide has a wide range of applications in scientific research due to its unique properties:

Chemistry: Used as a precursor for synthesizing other europium compounds.

Biology: Investigated for its potential use in bioimaging and biosensing due to its luminescent properties.

Medicine: Explored for its potential in photodynamic therapy and as a contrast agent in magnetic resonance imaging.

Industry: Utilized in infrared detection and imaging technologies.

Mechanism of Action

The mechanism by which europium selenide exerts its effects is primarily through its magnetic and electronic properties. The compound exhibits magnetocrystalline anisotropy, which is the dependence of magnetic properties on the direction within the crystal lattice. This property is crucial for its applications in magnetic and electronic devices . The molecular targets and pathways involved include the interaction of europium ions with the crystal lattice, leading to various magnetic ground states such as antiferromagnetic and ferrimagnetic phases .

Comparison with Similar Compounds

• Europium oxide (EuO)
• Europium sulfide (EuS)
• Europium telluride (EuTe)

Comparison:

• Magnetic Properties: Europium selenide exhibits unique magnetic transitions among antiferromagnetic and ferrimagnetic phases, which are distinct from the purely ferromagnetic behavior of europium oxide and europium sulfide .
• Electronic Properties: this compound has a different electronic band structure compared to europium telluride, making it suitable for different applications in electronic devices .
• Chemical Stability: this compound is more stable under certain conditions compared to its sulfide and telluride counterparts, which can be more reactive .

This compound stands out due to its unique combination of magnetic and electronic properties, making it a valuable material for various scientific and industrial applications.

Biological Activity

Europium selenide (EuSe) is a compound that has garnered attention in various fields, particularly in nanotechnology and biomedicine, due to its unique properties and potential applications. This article explores the biological activity of this compound, focusing on its synthesis, characteristics, and implications for health and medicine.

Overview of this compound

This compound is a semiconductor material belonging to the family of europium chalcogenides. Its properties include:

• Magnetic Properties : EuSe exhibits intrinsic magnetic characteristics, making it suitable for spintronic applications.
• Optical Properties : The compound shows remarkable fluorescence and photoluminescence, which can be harnessed in bioimaging and labeling applications.
• Biocompatibility : Europium is classified as a rare earth element (REE) with low toxicity, contributing to the biocompatibility of europium-containing compounds.

Synthesis of this compound Nanoparticles

Recent studies have focused on the in vivo synthesis of EuSe nanoparticles using biological systems. For instance, recombinant Escherichia coli cells expressing heavy-metal-binding proteins were employed to produce these nanoparticles. This method not only simplifies the synthesis process but also enhances the environmental safety and biocompatibility of the resulting nanoparticles .

Characterization Techniques

The synthesized EuSe nanoparticles were characterized using various techniques:

• UV-Vis Spectroscopy : To confirm the optical properties.
• X-Ray Diffraction (XRD) : To determine the crystalline structure.
• Transmission Electron Microscopy (TEM) : To analyze particle size and morphology.
• Energy Dispersive X-ray Spectroscopy (EDX) : To assess elemental composition.

Anticancer Properties

One of the most promising aspects of this compound nanoparticles is their potential as anticancer agents. Studies have demonstrated that EuSe nanoparticles exhibit significant cytotoxic effects against various cancer cell lines. The mechanisms underlying this activity may involve:

• Induction of apoptosis in cancer cells.
• Generation of reactive oxygen species (ROS) that can damage cellular components.

In a notable study, EuSe nanoparticles were shown to inhibit cell proliferation in human cancer cell lines effectively, suggesting their potential use in targeted cancer therapies .

Bioimaging Applications

Due to their high fluorescence intensity, this compound nanoparticles are being explored for use in bioimaging applications. Their ability to provide clear imaging at low concentrations makes them suitable candidates for:

• Fluorescent labeling : Enhancing visibility in biological assays.
• Tracking cellular processes : Allowing researchers to monitor dynamic changes within living cells.

Case Studies

• In Vivo Studies : Research involving the administration of EuSe nanoparticles in animal models has shown promising results regarding their safety profile and efficacy in targeting tumors without significant toxicity to surrounding healthy tissues .
• Comparative Analysis with Other Nanoparticles : A study comparing this compound with other metal-based nanoparticles indicated that EuSe demonstrated superior biocompatibility and lower cytotoxicity levels, making it a favorable option for biomedical applications .

Data Table: Comparison of Biological Activities

Property	This compound	Other Metal Nanoparticles
Cytotoxicity	Low	Varies
Fluorescence Intensity	High	Moderate to High
Biocompatibility	Excellent	Varies
Anticancer Efficacy	Significant	Varies